Cas no 2413884-95-2 ({2-azabicyclo2.2.1heptan-1-yl}methanol hydrochloride)

• Product Name: {2-azabicyclo2.2.1heptan-1-yl}methanol hydrochloride
• CAS No: 2413884-95-2
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD32662879
• CID: 5416765
• PubChem ID: 146049798
• Update Time: 2025-06-22

{2-azabicyclo2.2.1heptan-1-yl}methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• F93575
• Z4365727445
• (2-AZABICYCLO[2.2.1]HEPTAN-1-YL)METHANOL HYDROCHLORIDE
• EN300-26619723
• 2413884-95-2
• {2-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride
• NA
• {2-azabicyclo2.2.1heptan-1-yl}methanol hydrochloride
• 2-azabicyclo[2.2.1]heptan-1-ylmethanol HCl
• 2-azabicyclo[2.2.1]heptan-1-ylmethanol;hydrochloride

• MDL： MFCD32662879
• Inchi： 1S/C7H13NO.ClH/c9-5-7-2-1-6(3-7)4-8-7;/h6,8-9H,1-5H2;1H
• InChI Key： BPDORRNFYIOURJ-UHFFFAOYSA-N
• SMILES： Cl.OCC12CCC(CN1)C2

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on {2-azabicyclo2.2.1heptan-1-yl}methanol hydrochloride

{2-Azabicyclo[2.2.1]Heptan-1-yl}Methanol Hydrochloride: A Comprehensive Overview

{2-Azabicyclo[2.2.1]Heptan-1-yl}Methanol Hydrochloride, commonly referred to by its CAS number 2413884-95-2, is a unique organic compound with significant applications in various scientific and industrial domains. This compound has garnered attention due to its distinctive bicyclic structure and the potential for versatile chemical modifications, making it a valuable molecule in contemporary research.

The molecular structure of {2-Azabicyclo[2.2.1]Heptan-1-yl}Methanol Hydrochloride is characterized by a bicyclic system, specifically a bicyclo[2.2.1]heptane framework, which is fused with an azabicyclo group (a nitrogen-containing ring). This structural feature imparts unique physical and chemical properties to the compound, including enhanced stability and reactivity in certain conditions.

Recent studies have highlighted the potential of this compound in the field of drug discovery and development. Its ability to form hydrogen bonds and participate in various stereochemical interactions makes it an attractive candidate for designing bioactive molecules with specific pharmacological profiles.

In terms of synthesis, researchers have developed several efficient methods to synthesize {2-Azabicyclo[2.2.1]Heptan-1-yl}Methanol Hydrochloride. These methods often involve multi-step reactions, including ring-forming processes and functional group transformations, which are optimized to ensure high yields and purity of the final product.

The hydrochloride salt form of this compound is particularly significant due to its enhanced solubility in aqueous media, which is advantageous for applications in pharmaceutical formulations and biological assays.

Moreover, the compound exhibits interesting pharmacokinetic properties, including moderate absorption and distribution profiles, which are critical factors in determining its suitability as a drug candidate.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on {2-Azabicyclo[2.2.1]Heptan-1-yl}Methanol Hydrochloride. These studies provide insights into its interaction with biological targets, such as enzymes and receptors, thereby aiding in the design of more potent and selective drug molecules.

In conclusion, {2-Azabicyclo[2.2.1]Heptan-1-yl}Methanol Hydrochloride (CAS No: 2413884-95-2) stands out as a promising compound with diverse applications across multiple disciplines, particularly in the realm of drug discovery and chemical synthesis.